Cas no 106013-95-0 (Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-)

Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]- structure
106013-95-0 structure
Product Name:Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-
CAS No:106013-95-0
MF:C9H6BrClN2O2S
MW:321.578138828278
CID:1167874
Update Time:2024-07-26

Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-
    • Acetic acid, 2-[(7-bromo-5-chloro-1H-benzimidazol-2-yl)thio]-
    • Inchi: 1S/C9H6BrClN2O2S/c10-5-1-4(11)2-6-8(5)13-9(12-6)16-3-7(14)15/h1-2H,3H2,(H,12,13)(H,14,15)
    • InChI Key: VBWVGDGXGBDWCM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CSC1NC2=C(Br)C=C(Cl)C=C2N=1

Experimental Properties

  • Density: 1.98±0.1 g/cm3(Predicted)
  • Melting Point: 216 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 545.6±60.0 °C(Predicted)
  • pka: 3.22±0.10(Predicted)
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